Cas no 2680775-34-0 (benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate)

• Product Name: benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate
• CAS No: 2680775-34-0
• MF: C₁₃H₁₀ClIN₂O₂
• MW: 388.588174343109
• CID: 5627156
• PubChem ID: 165925617
• Update Time: 2025-07-19

benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302492
• benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate
• 2680775-34-0

• Inchi： 1S/C13H10ClIN2O2/c14-10-6-16-7-11(15)12(10)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
• InChI Key： GLDJEBHABLGJOH-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(C=1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 387.94755g/mol
• Monoisotopic Mass: 387.94755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate

Research Brief on Benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate (CAS: 2680775-34-0) in Chemical Biology and Pharmaceutical Applications

Benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate (CAS: 2680775-34-0) is a specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core functionalized with chloro, iodo, and carbamate groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The structural features of benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate make it a valuable scaffold for medicinal chemistry. The presence of halogen atoms (chloro and iodo) at the 3- and 5-positions of the pyridine ring offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These modifications are critical for optimizing the pharmacokinetic and pharmacodynamic properties of drug candidates. Recent publications have demonstrated its utility in the synthesis of compounds targeting protein kinases, which are implicated in various cancers and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate as a key intermediate in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against BTK, with IC50 values in the nanomolar range. These findings underscore its potential as a building block for next-generation therapeutics in oncology and autoimmune disorders.

Another significant application of this compound lies in its role as a precursor for radiolabeled probes. The iodine atom at the 5-position can be replaced with radioactive isotopes such as iodine-125 or iodine-131, enabling the synthesis of molecular imaging agents. A recent preprint on bioRxiv detailed the use of benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate in the preparation of PET (positron emission tomography) tracers for visualizing tumor microenvironments. This innovative approach could enhance diagnostic accuracy and therapeutic monitoring in cancer patients.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate. Recent advancements in flow chemistry and catalytic methodologies, however, are addressing these issues. A 2024 patent application by a leading pharmaceutical company disclosed an optimized synthetic route that improves yield and reduces byproducts, paving the way for broader industrial adoption.

In conclusion, benzyl N-(3-chloro-5-iodopyridin-4-yl)carbamate (CAS: 2680775-34-0) represents a compelling case study in the intersection of chemical synthesis and drug development. Its multifaceted applications—from kinase inhibitors to imaging agents—highlight its importance in contemporary research. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further solidifying its role in the pharmaceutical pipeline.